Cas no 2613299-19-5 (1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine)

1-(2S,4S)-4-(Methoxymethyl)pyrrolidin-2-ylmethanamine is a chiral pyrrolidine derivative featuring a methoxymethyl substituent at the 4-position and an aminomethyl group at the 2-position. Its stereospecific (2S,4S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceutical applications requiring precise chirality. The methoxymethyl group enhances solubility and modulates reactivity, while the primary amine functionality allows for further derivatization, such as amide formation or reductive amination. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, where stereochemical integrity is critical. Its well-defined structure and functional versatility make it a reliable building block for medicinal chemistry and drug discovery.

1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine structure

2613299-19-5 structure

Product Name:1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine

CAS No:2613299-19-5

MF:C₇H₁₆N₂O

MW:144.214741706848

MDL:MFCD33031599

CID:5672127

PubChem ID:155943390

Update Time:2025-05-20

1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 2613299-19-5
- EN300-27152304
- 1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine
- 1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine
- MDL： MFCD33031599
- Inchi： 1S/C7H16N2O/c1-10-5-6-2-7(3-8)9-4-6/h6-7,9H,2-5,8H2,1H3/t6-,7-/m0/s1
- InChI Key： GSKNADLBRPKWJK-BQBZGAKWSA-N
- SMILES： O(C)C[C@@H]1CN[C@H](CN)C1

Computed Properties

Exact Mass: 144.126263138g/mol
Monoisotopic Mass: 144.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 97.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 47.3Å²

1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-27152304-1g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	1g	$986.0	2023-09-11
Enamine	EN300-27152304-5g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	5g	$2858.0	2023-09-11
Enamine	EN300-27152304-10g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	10g	$4236.0	2023-09-11
Enamine	EN300-27152304-0.05g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	0.05g	$827.0	2023-09-11
Enamine	EN300-27152304-0.1g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	0.1g	$867.0	2023-09-11
Enamine	EN300-27152304-0.25g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	0.25g	$906.0	2023-09-11
Enamine	EN300-27152304-0.5g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	0.5g	$946.0	2023-09-11
Enamine	EN300-27152304-1.0g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	1g	$986.0	2023-05-25
Enamine	EN300-27152304-2.5g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	2.5g	$1931.0	2023-09-11
Enamine	EN300-27152304-5.0g	1-[(2S,4S)-4-(methoxymethyl)pyrrolidin-2-yl]methanamine	2613299-19-5	5g	$2858.0	2023-05-25

1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine Related Literature

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Additional information on 1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine

1-(2S,4S)-4-(Methoxymethyl)pyrrolidin-2-ylmethanamine: A Comprehensive Overview

The compound 1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine, identified by the CAS number 2613299-19-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in synthetic chemistry and their role in drug design. The molecule's unique stereochemistry at the 2S and 4S positions contributes to its specific pharmacological properties, making it a subject of interest in recent research studies.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired stereoisomer. The use of chiral auxiliaries and transition metal catalysts has been pivotal in constructing the pyrrolidine ring with precise stereocontrol. These techniques not only enhance the purity of the final product but also align with green chemistry principles by minimizing waste and optimizing reaction conditions.

The pharmacological profile of 1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine has been extensively studied in preclinical models. It exhibits potent activity as a ligand for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as anxiety and depression. Recent studies have highlighted its ability to modulate receptor signaling pathways without inducing adverse side effects, making it a promising candidate for drug development.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in catalytic systems and coordination polymers. Researchers have explored its role in enhancing the selectivity and efficiency of transition metal catalysts in organic transformations, particularly in cross-coupling reactions.

The environmental impact of 1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine has also been a focus of recent studies. Biodegradation assays have demonstrated that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with regulatory requirements for eco-friendly chemical compounds and supports its sustainable use in industrial applications.

In conclusion, 1-(2S,4S)-4-(methoxymethyl)pyrrolidin-2-ylmethanamine (CAS No: 2613299-19-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its stereocontrolled synthesis, pharmacological activity, and environmental compatibility make it a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new insights into its properties, this compound is poised to play a significant role in advancing both therapeutic interventions and sustainable chemical technologies.